Cas no 2172269-39-3 (2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine)

• Product Name: 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine
• CAS No: 2172269-39-3
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6108154
• PubChem ID: 165962729
• Update Time: 2025-10-31

2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine
• EN300-1283159
• 2172269-39-3

• Inchi： 1S/C13H18ClN/c1-9-7-10(3-4-11(9)14)8-12(15)13(2)5-6-13/h3-4,7,12H,5-6,8,15H2,1-2H3
• InChI Key： UDKAWMVPPDTRDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C1(C)CC1)N

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine

Comprehensive Overview of 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine (CAS No. 2172269-39-3)

In the realm of organic chemistry and pharmaceutical research, 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine (CAS No. 2172269-39-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and chlorophenyl moieties, is a subject of ongoing studies in drug discovery and material science. Researchers are particularly interested in its amine functional group, which plays a pivotal role in its reactivity and biological activity.

The molecular structure of 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine features a chloro-substituted aromatic ring and a methylcyclopropyl group, making it a versatile intermediate in synthetic chemistry. Its CAS No. 2172269-39-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research. Recent trends indicate a growing interest in small-molecule modulators and bioactive compounds, aligning with the compound's potential as a pharmacophore.

One of the most discussed topics in the context of 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine is its role in central nervous system (CNS) drug development. The compound's lipophilic nature and steric hindrance from the cyclopropyl ring may influence its blood-brain barrier permeability, a critical factor for CNS-targeted therapies. Additionally, its structural analogs are being explored for their potential in treating neurological disorders, a hot topic in 2024's pharmaceutical landscape.

From a synthetic perspective, the preparation of 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine often involves multistep organic synthesis, including Grignard reactions and reductive amination. Researchers are optimizing these protocols to improve yield and scalability, addressing the demand for high-purity intermediates in drug manufacturing. The compound's chirality is another area of focus, as enantiomeric purity can significantly impact its biological activity.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2172269-39-3. Scientists are investigating catalytic methods and solvent-free conditions to synthesize this compound sustainably. This aligns with global trends toward eco-friendly chemical processes and carbon footprint reduction in the pharmaceutical industry.

In analytical chemistry, 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine is often characterized using HPLC, mass spectrometry, and NMR spectroscopy. Its spectral data is widely shared in research circles to facilitate compound identification and purity assessment. The compound's stability under various conditions is another frequently studied aspect, particularly for storage and formulation purposes.

Looking ahead, 2-(4-chloro-3-methylphenyl)-1-(1-methylcyclopropyl)ethan-1-amine continues to be a valuable tool in medicinal chemistry and chemical biology. Its potential applications in targeted drug delivery and enzyme inhibition are particularly promising. As research progresses, this compound may contribute to breakthroughs in personalized medicine and therapeutic innovation, making it a noteworthy subject for both academic and industrial researchers.